Cas no 2259315-64-3 (5-bromopyrimidine-2-carbonitrile-4,6-d2)
2259315-64-3 structure
Product Name:5-bromopyrimidine-2-carbonitrile-4,6-d2
CAS No:2259315-64-3
MF:C5H2BrN3
MW:186.005802631378
CID:6820835
PubChem ID:172402436
Update Time:2025-03-01
5-bromopyrimidine-2-carbonitrile-4,6-d2 Chemical and Physical Properties
Names and Identifiers
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- 2259315-64-3
- 5-bromopyrimidine-2-carbonitrile-4,6-d2
- CS-22064
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- Inchi: 1S/C5H2BrN3/c6-4-2-8-5(1-7)9-3-4/h2-3H/i2D,3D
- InChI Key: VPQICCOHFSGBMA-PBNXXWCMSA-N
- SMILES: BrC1=C([2H])N=C(C#N)N=C1[2H]
Computed Properties
- Exact Mass: 184.95576Da
- Monoisotopic Mass: 184.95576Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.6Ų
5-bromopyrimidine-2-carbonitrile-4,6-d2 Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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